Cas no 871921-45-8 ([2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl] 4-(furan-2-carbonylamino)benzoate)
[2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl] 4-(furan-2-carbonylamino)benzoate Chemical and Physical Properties
Names and Identifiers
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- 2-((1-Cyanocyclopentyl)amino)-2-oxoethyl 4-(furan-2-carboxamido)benzoate
- [(1-cyanocyclopentyl)carbamoyl]methyl 4-(furan-2-amido)benzoate
- Z92504231
- AKOS001144497
- [2-[(1-cyanocyclopentyl)amino]-2-oxoethyl] 4-(furan-2-carbonylamino)benzoate
- EN300-26687917
- 871921-45-8
- starbld0003079
- [2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl] 4-(furan-2-carbonylamino)benzoate
-
- Inchi: 1S/C20H19N3O5/c21-13-20(9-1-2-10-20)23-17(24)12-28-19(26)14-5-7-15(8-6-14)22-18(25)16-4-3-11-27-16/h3-8,11H,1-2,9-10,12H2,(H,22,25)(H,23,24)
- InChI Key: AGXPSCKYOSHORP-UHFFFAOYSA-N
- SMILES: O=C(COC(C1C=CC(=CC=1)NC(C1=CC=CO1)=O)=O)NC1(C#N)CCCC1
Computed Properties
- Exact Mass: 381.13247072g/mol
- Monoisotopic Mass: 381.13247072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 642
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 121Ų
[2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl] 4-(furan-2-carbonylamino)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26687917-0.05g |
[(1-cyanocyclopentyl)carbamoyl]methyl 4-(furan-2-amido)benzoate |
871921-45-8 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
[2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl] 4-(furan-2-carbonylamino)benzoate Related Literature
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Additional information on [2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl] 4-(furan-2-carbonylamino)benzoate
Introduction to [2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl] 4-(furan-2-carbonylamino)benzoate (CAS No. 871921-45-8)
[2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl] 4-(furan-2-carbonylamino)benzoate (CAS No. 871921-45-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of chronic diseases and inflammatory conditions. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.
The chemical structure of [2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl] 4-(furan-2-carbonylamino)benzoate is notable for its combination of a cyclopentyl ring, a cyano group, and a furan moiety. These functional groups contribute to the compound's stability and reactivity, making it an attractive candidate for drug development. The cyclopentyl ring provides structural rigidity, while the cyano group enhances the compound's metabolic stability. The furan moiety, on the other hand, confers specific biological activities that are crucial for its therapeutic potential.
The synthesis of [2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl] 4-(furan-2-carbonylamino)benzoate involves several well-defined steps. Initially, the cyclopentylamine derivative is reacted with a suitable nitrile to form the cyano-substituted intermediate. This intermediate is then coupled with a furan-containing carboxylic acid using standard coupling reagents such as EDCI and HOBt. The final step involves the formation of the amide bond through condensation with 4-amino benzoic acid. The overall synthetic route is highly efficient and can be scaled up for industrial production.
Recent studies have highlighted the biological activities of [2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl] 4-(furan-2-carbonylamino)benzoate. In vitro assays have shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade, such as COX-2 and LOX. Additionally, it has demonstrated significant antioxidant activity, which may contribute to its protective effects against oxidative stress-related diseases. These findings suggest that [2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl] 4-(furan-2-carbonylamino)benzoate could be a valuable therapeutic agent for conditions such as arthritis, cardiovascular diseases, and neurodegenerative disorders.
Clinical trials are currently underway to evaluate the safety and efficacy of [2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl] 4-(furan-2-carbonylamino)benzoate. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients with minimal side effects. Phase II trials are expected to provide more detailed insights into its therapeutic potential and optimal dosing regimens. These trials are crucial for advancing the compound from preclinical research to clinical practice.
In addition to its therapeutic applications, [2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl] 4-(furan-2-carbonylamino)benzoate has also been explored for its potential as a lead compound in drug discovery programs. Its unique structure and biological activities make it an excellent starting point for developing new derivatives with enhanced pharmacological properties. Researchers are actively investigating modifications to the cyclopentyl ring, cyano group, and furan moiety to optimize its efficacy and reduce potential side effects.
The future of [2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl] 4-(furan-2-carbonylamino)benzoate looks promising. Ongoing research efforts aim to further elucidate its mechanism of action and identify new therapeutic targets. Collaborations between academic institutions and pharmaceutical companies are driving innovation in this field, bringing us closer to realizing the full potential of this compound in improving patient outcomes.
In conclusion, [2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl] 4-(furan-2-carbonylamino)benzoate (CAS No. 871921-45-8) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its promising biological activities, positions it as a valuable candidate for the development of novel therapeutics. As research continues to progress, we can expect to see more exciting developments in this area that will ultimately benefit patients suffering from various chronic diseases and inflammatory conditions.
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